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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Aldicarb sulfoxide, a significant
metabolite of the carbamate insecticide Aldicarb. This document consolidates critical data on its
chemical properties, toxicological profile, metabolic pathways, and analytical methodologies,
tailored for a scientific audience.

Chemical and Physical Properties

Aldicarb sulfoxide is the primary oxidative metabolite of Aldicarb. Its chemical and physical
characteristics are crucial for understanding its environmental fate and biological interactions.
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Property Value Reference
CAS Number 1646-87-3 [1112]
Molecular Formula C7H14N203S [1][3]
Molecular Weight 206.27 g/mol [3]
2-methyl-2-
IUPAC Name (methylsulfinyl)propanal O-
[(methylamino)carbonylJoxime
Synonyms Temik sulfoxide
Colorless or white crystalline
Appearance .
solid
Odor Slightly sulfurous
Solubility Highly soluble in water

logP (Octanol-Water)

-0.2

Toxicology and Pharmacology

Aldicarb sulfoxide is a potent neurotoxin, exhibiting greater or similar acute toxicity compared

to its parent compound, Aldicarb. Its primary mechanism of action is the inhibition of

acetylcholinesterase (AChE).

Acute Toxicity Data

Species Route LD50 Value Vehicle Reference
0.49-1.13

Rat Oral -
mg/kg bw

Rat Oral 0.88 mg/kg -

Rat Intraperitoneal ~0.5 mg/kg bw Saline

Rat Intravenous ~0.4 mg/kg bw Water

Rabbit Dermal > 20 mg/kg bw -

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.lgcstandards.com/PL/en/Aldicarb-sulfoxide/p/DRE-C10080500
https://commonchemistry.cas.org/detail?cas_rn=1646-87-3&title=
https://www.lgcstandards.com/PL/en/Aldicarb-sulfoxide/p/DRE-C10080500
https://pubchem.ncbi.nlm.nih.gov/compound/1646-87-3
https://pubchem.ncbi.nlm.nih.gov/compound/1646-87-3
https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action

Like other carbamate pesticides, Aldicarb sulfoxide is a potent, reversible inhibitor of
acetylcholinesterase (AChE), the enzyme responsible for hydrolyzing the neurotransmitter
acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at cholinergic
synapses, resulting in overstimulation of the nervous system and characteristic signs of
cholinergic poisoning. Aldicarb sulfoxide is a more potent inhibitor of acetylcholinesterase
than Aldicarb itself.

Signaling Pathway: Acetylcholinesterase Inhibition
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Cholinergic Synapse
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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